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Compound of Interest

Compound Name: (3S,4R)-3-aminooxan-4-ol

CAS No.: 1638744-86-1

Cat. No.: B3108130

Get Quote

This guide provides an immediate, field-ready protocol for the safe containment and disposal of

(3S,4R)-3-aminooxan-4-ol (CAS: 215940-92-4 for free base; 1630815-44-9 for HCl salt).[1][2]

As a chiral aminotetrahydropyran derivative used frequently in drug development, this

compound presents specific handling challenges due to its dual functionality as an amine and

an alcohol.[2]

The following procedures prioritize containment integrity and chemical segregation to prevent

cross-reactivity in waste streams.

Critical Safety Profile & Hazard Identification
Before initiating disposal, you must validate the physical form of the waste.[2] This compound is

typically supplied as a hydrochloride salt (solid) or a free base (solid/viscous oil).

Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (STOT SE 3).[2]

Chemical Class: Organic Amine / Amino-Alcohol.[1]
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RCRA Status: Not P-listed or U-listed.[1][2] However, it must be managed as Non-RCRA

Regulated Hazardous Waste (unless mixed with listed solvents) due to its potential toxicity

and chemical reactivity.[2]

Mandatory PPE for Waste Handling:

Nitrile Gloves: Double-gloving recommended if handling solutions >100 mM.[1]

Safety Goggles: Standard side-shield protection; face shield required if pouring large liquid

volumes.[1]

Lab Coat: Buttoned, long-sleeved.[1][2]

Waste Characterization & Segregation Logic
Proper segregation is the single most critical step in preventing waste container pressurization

or fires. (3S,4R)-3-aminooxan-4-ol contains a secondary or primary amine group, making it

basic and nucleophilic.[1][2]

Compatibility Matrix
Chemical Class Compatibility Status Operational Risk

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)
INCOMPATIBLE

High risk of fire or explosion.[1]

[2] Amines are easily oxidized.

Acid Chlorides / Anhydrides INCOMPATIBLE
Vigorous exothermic reaction

forming amides/esters.

Strong Acids (e.g., HCl,

H₂SO₄)
CAUTION

Exothermic salt formation.[2]

Safe only if controlled; do not

mix in closed waste containers

without neutralization.

Halogenated Solvents (e.g.,

DCM)
COMPATIBLE

Generally safe for solution

waste streams.[2]

Aqueous Basic Solutions COMPATIBLE Safe for mixing.

Step-by-Step Disposal Protocols
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Scenario A: Solid Waste (Pure Substance or
Contaminated Solids)
Applicable for: Expired solids, spill cleanup debris, contaminated weighing boats.[2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk during transport.

Labeling: Affix a hazardous waste label immediately.

Constituents: "(3S,4R)-3-aminooxan-4-ol (Solid)"[1][2]

Hazard Checkbox: Check "Toxic" and "Irritant".

Transfer: Transfer solids using a disposable spatula. Do not generate dust.[3][4]

Sealing: Wipe the threads of the jar with a dry Kimwipe before screwing on the lid to ensure

a tight seal.

Secondary Containment: Place the HDPE jar into a clear zip-lock bag before placing it in the

satellite accumulation area.

Scenario B: Liquid Waste (Reaction Mixtures or Stock
Solutions)
Applicable for: Roto-vap residues, mother liquors.[1][2]

pH Check: If the waste is aqueous, verify pH.[2]

If pH < 4: The amine is protonated. It is stable but should not be mixed with cyanide or

sulfide waste.

If pH > 10: The amine is free. Ensure no acidic waste streams are added to this container.

Stream Selection:

Non-Halogenated Organic: If dissolved in Methanol, Ethanol, or DMSO.[2]
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Halogenated Organic: If dissolved in Dichloromethane (DCM) or Chloroform.

Bulking: Pour slowly into the appropriate carboy. Do not fill >90% capacity.

Log Entry: Record the volume and concentration on the carboy's log sheet immediately.

Visualizing the Segregation Workflow
The following decision tree illustrates the logic for segregating (3S,4R)-3-aminooxan-4-ol
waste to prevent accidents.

Waste: (3S,4R)-3-aminooxan-4-ol

Physical State?

Solid / Debris Liquid Solution

Dispose in: SOLID WASTE
(HDPE Jar)

Double Bag

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Ethyl Acetate) Aqueous Buffer

Dispose in: HALOGENATED
Organic Waste

Dispose in: NON-HALOGENATED
Organic Waste

Check pH -> Neutralize
Dispose in: AQUEOUS Waste

Click to download full resolution via product page
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Caption: Segregation logic for (3S,4R)-3-aminooxan-4-ol based on physical state and solvent

carrier.

Emergency Response: Accidental Release
In the event of a spill, autonomy and speed are vital.[2] Follow this "S.P.I.R.I.T." protocol:

Stop the source: Upright the container if safe to do so.

Protect: Alert nearby personnel and don PPE (Gloves, Goggles, Lab Coat).[2]

Isolate: Cordon off the area (approx. 2 meters radius).

React:

Solid Spill: Cover with wet paper towels to prevent dust, then sweep into a dustpan.[2] Do

not use a vacuum cleaner (risk of aerosolization).

Liquid Spill: Absorb with vermiculite or standard "Pink Pig" pads. Do not use paper towels

for neat amine spills (potential heat generation).

Investigate: Check for incompatibility. Ensure no oxidizers were involved in the spill.

Terminate: Place all cleanup materials into a hazardous waste bag, label as "Spill Debris:

Amino-alcohol", and arrange for pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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